4-bromo-2-({[4-(3-bromophenyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl]imino}methyl)phenol
4-bromo-2-({[4-(3-bromophenyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl]imino}methyl)phenol
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0387323
InChI:
InChI=1S/C23H17Br2N3O/c1-15-22(16-6-5-7-18(24)12-16)23(28(27-15)20-8-3-2-4-9-20)26-14-17-13-19(25)10-11-21(17)29/h2-14,29H,1H3/b26-14+
SMILES:
CC1=NN(C(=C1C2=CC(=CC=C2)Br)N=CC3=C(C=CC(=C3)Br)O)C4=CC=CC=C4
Molecular Formula:
C23H17Br2N3O
Molecular Weight:
511.2g/mol
4-bromo-2-({[4-(3-bromophenyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl]imino}methyl)phenol
CAS No.:
Cat. No.: VC0387323
Molecular Formula: C23H17Br2N3O
Molecular Weight: 511.2g/mol
* For research use only. Not for human or veterinary use.
![4-bromo-2-({[4-(3-bromophenyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl]imino}methyl)phenol -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H17Br2N3O |
|---|---|
| Molecular Weight | 511.2g/mol |
| IUPAC Name | 4-bromo-2-[(E)-[4-(3-bromophenyl)-5-methyl-2-phenylpyrazol-3-yl]iminomethyl]phenol |
| Standard InChI | InChI=1S/C23H17Br2N3O/c1-15-22(16-6-5-7-18(24)12-16)23(28(27-15)20-8-3-2-4-9-20)26-14-17-13-19(25)10-11-21(17)29/h2-14,29H,1H3/b26-14+ |
| Standard InChI Key | BBJOGPZHQBSKQO-VULFUBBASA-N |
| SMILES | CC1=NN(C(=C1C2=CC(=CC=C2)Br)N=CC3=C(C=CC(=C3)Br)O)C4=CC=CC=C4 |
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